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Compound of Interest

Compound Name: 1-Chloro-4-ethynylbenzene

Cat. No.: B013528

Essential Safety and Handling Guide for 1-
Chloro-4-ethynylbenzene

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Chloro-4-ethynylbenzene.
Adherence to these procedures is essential for ensuring laboratory safety and regulatory
compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Chloro-4-ethynylbenzene is a flammable solid that can cause skin and serious eye irritation,
as well as respiratory irritation.[1][2] Appropriate personal protective equipment is mandatory to
minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling 1-Chloro-4-ethynylbenzene
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Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Chemical safety goggles or a

face shield

Must be worn when there is a
potential for splash or dust

generation.[3]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

Inspect gloves for integrity

before each use.[4]

Lab coat or chemical-resistant

apron

To protect against skin contact.

Respiratory Protection

NIOSH-approved N95 dust

mask or higher

Required when handling the
solid outside of a certified

chemical fume hood.[5]

Footwear

Closed-toe shoes

Standard laboratory practice.

Operational Plan: Step-by-Step Handling Procedure

All handling of 1-Chloro-4-ethynylbenzene should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of 1-Chloro-4-ethynylbenzene.

Step 1: Preparation

» Don PPE: Before handling the chemical, put on all required personal protective equipment
as detailed in Table 1.
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» Prepare Workspace: Ensure the chemical fume hood is operational. Gather all necessary
equipment and reagents.

Step 2: Handling

» Weighing and Transfer: Carefully weigh the required amount of 1-Chloro-4-ethynylbenzene
in a tared container within the fume hood. Avoid generating dust.

o Experimental Use: Add the chemical to the reaction vessel or solvent within the fume hood.
Keep the container tightly closed when not in use.[1]

Step 3: Post-Handling

o Decontamination: Thoroughly clean all glassware and surfaces that have come into contact
with the chemical.

 PPE Removal: Remove personal protective equipment in the correct order to avoid cross-
contamination.

Disposal Plan

Proper disposal of 1-Chloro-4-ethynylbenzene and any contaminated materials is crucial to
prevent environmental harm and adhere to safety regulations.

» Waste Segregation: All waste containing 1-Chloro-4-ethynylbenzene, including excess
reagent, reaction byproducts, and contaminated materials (e.g., gloves, weighing papers),
must be collected in a designated, properly labeled hazardous waste container for
halogenated organic compounds.

o Container Management: The waste container must be kept securely closed and stored in a
designated satellite accumulation area.

o Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety office, following all local, state, and federal regulations.[1]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 1-Chloro-4-ethynylbenzene is
provided below.

Table 2: Physical and Chemical Properties of 1-Chloro-4-ethynylbenzene

Property Value

Molecular Formula CsHsCI[2]

Molecular Weight 136.58 g/mol [2]
Appearance Dark yellow solid[1]
Melting Point 43 - 47 °C[1]

Boiling Point 79 -82°C @ 23 mmHg[1]
Flash Point 10 °C[1][5]

Emergency Procedures
Spill:

o Small Spill: In case of a small spill within a fume hood, absorb the material with an inert
absorbent material and place it in the designated hazardous waste container.

o Large Spill: For a large spill, evacuate the area and contact your institution's emergency
response team.

Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1]
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« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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